Cas no 1114597-79-3 (Ethyl (2E)-2-(4-hydroxy-6-methylpyrimidin-2(1H)-ylidene)-3-oxobutanoate)

• Product Name: Ethyl (2E)-2-(4-hydroxy-6-methylpyrimidin-2(1H)-ylidene)-3-oxobutanoate
• CAS No: 1114597-79-3
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• MDL: MFCD12027033
• CID: 4680289
• Update Time: 2025-06-14

Ethyl (2E)-2-(4-hydroxy-6-methylpyrimidin-2(1H)-ylidene)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-2-(4-hydroxy-6-methylpyrimidin-2(1H)-ylidene)-3-oxobutanoate
• Ethyl 2-(4-hydroxy-6-methylpyrimidin-2(1H)-ylidene)-3-oxobutanoate
• Ethyl (2E)-2-(4-hydroxy-6-methylpyrimidin-2(1H)-ylidene)-3-oxobutanoate

• MDL： MFCD12027033
• Inchi： 1S/C11H14N2O4/c1-4-17-11(16)9(7(3)14)10-12-6(2)5-8(15)13-10/h5,14H,4H2,1-3H3,(H,12,13,15)
• InChI Key： BRUHZPQVFQKHFC-UHFFFAOYSA-N
• SMILES： O(CC)C(C(=C(C)O)C1=NC(C)=CC(N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 446
• Topological Polar Surface Area: 88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives

Additional information on Ethyl (2E)-2-(4-hydroxy-6-methylpyrimidin-2(1H)-ylidene)-3-oxobutanoate

Comprehensive Overview of Ethyl (2E)-2-(4-hydroxy-6-methylpyrimidin-2(1H)-ylidene)-3-oxobutanoate (CAS No. 1114597-79-3)

Ethyl (2E)-2-(4-hydroxy-6-methylpyrimidin-2(1H)-ylidene)-3-oxobutanoate, with the CAS number 1114597-79-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The E-configuration of the double bond in its structure plays a critical role in its reactivity and interaction with biological targets.

In recent years, the demand for novel pyrimidine-based compounds has surged due to their potential in addressing global health challenges, such as antimicrobial resistance and chronic diseases. Researchers are particularly interested in the 4-hydroxy-6-methylpyrimidin-2(1H)-one moiety of this compound, as it mimics natural nucleobases and can interfere with enzymatic processes. The ethyl ester group further enhances its solubility, making it a versatile intermediate for synthetic modifications.

The synthesis of Ethyl (2E)-2-(4-hydroxy-6-methylpyrimidin-2(1H)-ylidene)-3-oxobutanoate typically involves condensation reactions under controlled conditions to ensure high stereoselectivity. Its CAS registry number 1114597-79-3 is frequently searched in chemical databases by scientists looking for building blocks in medicinal chemistry. This compound’s unique keto-enol tautomerism also makes it a subject of computational chemistry studies, where researchers explore its electronic properties for drug design optimization.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. Its potential as a biodegradable intermediate has been highlighted in several patents, particularly for crop protection agents. Users searching for pyrimidine scaffolds or heterocyclic compounds with bioactivity often encounter this molecule due to its balanced lipophilicity and hydrogen-bonding capacity.

Analytical characterization of CAS 1114597-79-3 relies heavily on techniques like NMR spectroscopy and high-resolution mass spectrometry, which confirm its structural integrity. The compound’s stability under various pH conditions is another area of interest, especially for formulators developing oral dosage forms. Discussions in online forums frequently revolve around its scalable synthesis routes and cost-effective purification methods.

In summary, Ethyl (2E)-2-(4-hydroxy-6-methylpyrimidin-2(1H)-ylidene)-3-oxobutanoate represents a compelling case study at the intersection of organic synthesis and applied biochemistry. Its CAS no. 1114597-79-3 serves as a gateway for researchers exploring structure-activity relationships in pyrimidine chemistry. As the scientific community continues to prioritize molecular diversity, this compound’s relevance in both academic and industrial settings is expected to grow exponentially.